Cas no 957227-92-8 (2-Bromo-3-(methoxycarbonyl)benzoic acid)

2-Bromo-3-(methoxycarbonyl)benzoic acid Properties

Names and Identifiers

• 2-Bromo-3-(methoxycarbonyl)benzoic acid
• 2-bromo-1,3-Benzenedicarboxylic acid 1-methyl ester
• 2-bromo-isophthalic acid monomethyl ester
• 2-bromo-3-methoxycarbonylbenzoic acid
• FT-0690071
• 957227-92-8
• +Expand

• InChIKey： SXKVNQHLHKDJJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7BrO4/c1-14-9(13)6-4-2-3-5(7(6)10)8(11)12/h2-4H,1H3,(H,11,12)
• SMILES： COC(=O)C1=CC=CC(=C1Br)C(=O)O

Computed Properties

• Exact Mass: 257.95277g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 257.95277g/mol
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų